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Compound of Interest

Compound Name: diethyl 1H-indole-2,5-dicarboxylate

Cat. No.: B138331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Diethyl
1H-indole-2,5-dicarboxylate. Due to the limited availability of direct quantitative solubility data
for this specific compound in public literature, this guide presents solubility data for the closely
related compound, Indole-2-carboxylic acid, as a reference. Furthermore, it details a
comprehensive experimental protocol for determining solubility, which can be readily adapted
for Diethyl 1H-indole-2,5-dicarboxylate.

Physicochemical Properties

Property Value Source
Molecular Formula C14H15NOa
Molecular Weight 261.27 g/mol
LogP 2.52 [1]
- Qualitatively described as
Water Solubility [1]
"soluble”

lllustrative Solubility Data: Indole-2-carboxylic Acid

The following tables summarize the mole fraction solubility (x) of Indole-2-carboxylic acid in ten
different pure solvents at temperatures ranging from 278.15 K to 360.15 K. This data is derived
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from a study by Liu et al. and serves as a valuable reference for understanding the solubility
behavior of indole-based compounds.[2]

Table 1: Solubility of Indole-2-carboxylic Acid in Alcohols and Water

Temperat Water Methanol  Ethanol 1- 2 1-Butanol
ure (K) (103x) (103x) (103x) Propanol  Propanol (103x)
(103x) (103x)
278.15 0.13 196.21 185.43 165.28 150.11 142.37
283.15 0.18 215.83 204.01 181.65 165.02 156.49
288.15 0.24 237.12 224.23 200.01 181.54 172.03
293.15 0.33 259.98 246.21 219.82 199.51 189.12
298.15 0.45 284.53 269.98 241.25 219.08 207.85
303.15 0.62 310.89 295.63 264.41 239.81 228.31
308.15 0.84 339.18 323.28 289.42 262.45 250.61
313.15 1.13 369.51 353.05 316.41 286.91 274.88
318.15 1.51 402.01 385.08 345.52 313.32 301.24
323.15 2.01 436.81 419.51 376.89 341.81 329.83
328.15 - 474.02 456.48 410.68 372.53 360.81
333.15 - 513.78 496.15 447.05 405.62 394.32
338.15 - 556.24 538.68 486.17 441.25 430.51
343.15 - - 584.23 528.21 479.58 469.53
348.15 - - - 573.34 520.79 511.55
353.15 - - - 621.75 565.06 556.74
358.15 - - - - 612.58 605.29
360.15 - - - - 629.81 623.41
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Table 2: Solubility of Indole-2-carboxylic Acid in Other Organic Solvents

Temperature Ethyl Acetate Dichlorometha 1,4-Dioxane
(K) (103x) ne (103x) Toluene (10%) (103x)
278.15 158.24 10.31 1.12 11.83
283.15 174.01 12.02 1.54 13.95
288.15 191.35 14.04 211 16.48
293.15 210.38 16.41 2.90 19.49
298.15 231.21 19.21 3.98 23.06
303.15 253.98 22.52 5.46 27.29
308.15 278.84 26.43 7.50 32.31
313.15 305.93 31.05 10.32 38.28
318.15 33541 36.49 14.19 45.39
323.15 367.43 42.89 19.53 53.86
328.15 402.15 50.41 26.89 63.92
333.15 439.73 59.25 36.99 75.86
338.15 480.35 69.64 50.88 90.03
343.15 - - 69.99 -
348.15 - - 96.28 -
353.15 - - 132.42 -
358.15 - - 182.11 -
360.15 - - 208.23 -

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of a compound like
Diethyl 1H-indole-2,5-dicarboxylate, based on the synthetic method with laser monitoring.[2]
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Materials and Apparatus

e Solute: Diethyl 1H-indole-2,5-dicarboxylate (or other compound of interest)
e Solvents: A range of pure solvents (e.g., water, methanol, ethanol, ethyl acetate, etc.)

e Apparatus:

[¢]

Jacketed glass vessel (~200 mL)

[e]

Thermostatic bath for temperature control

[e]

Magnetic stirrer

o

Laser monitoring system

[¢]

Precision thermometer (x 0.05 K)

[¢]

Analytical balance

Procedure

o Sample Preparation: Accurately weigh a specific amount of the solute and the chosen
solvent and place them into the jacketed glass vessel.

o Temperature Control: The jacketed vessel is connected to a thermostatic bath to precisely
control the temperature of the solution.

o Equilibration: The solution is continuously stirred using a magnetic stirrer to ensure
homogeneity.

» Heating and Cooling Cycles:

o The solution is slowly heated at a controlled rate until the solute completely dissolves. The
temperature at which the last solid particle disappears is recorded.

o The clear solution is then slowly cooled until the first solid particles reappear
(crystallization). The temperature of crystallization is recorded.
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e Laser Monitoring: A laser beam is passed through the solution. The dissolution and
crystallization points are accurately determined by observing the changes in the intensity of
the transmitted laser light. A sharp change in light transmission indicates the phase
transition.

o Data Collection: The dissolution and crystallization temperatures are recorded for a given
composition. The experiment is repeated with different solute-solvent ratios to determine the
solubility at various temperatures.

o Data Analysis: The collected data points are used to construct a solubility curve (solubility vs.
temperature).

Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of an

organic compound.
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Workflow for Experimental Solubility Determination

Sample Preparation
(Weighing solute and solvent)

l

Equilibration in Jacketed Vessel
(Stirring at controlled temperature)

'

Heating Cycle
(Slowly increase temperature)

l

Laser Monitoring for Dissolution
(Record temperature of complete dissolution)

'

Cooling Cycle
(Slowly decrease temperature)

l

Laser Monitoring for Crystallization
(Record temperature of first crystal appearance)

l

Data Analysis
(Construct solubility curve)
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Key Factors Influencing Solubility

Solute Characteristics Solvent Characteristics

Solute Properties

Ugen Bonding

Solubility

Solvent Properties

Pressure
(Mainly for gases)

Molecular Weight & Size Polarity Hydrogen Bonding

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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